Cas no 1340204-72-9 (3-(ethanesulfinyl)cyclohexan-1-amine)

• Product Name: 3-(ethanesulfinyl)cyclohexan-1-amine
• CAS No: 1340204-72-9
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 4589679
• PubChem ID: 64717350
• Update Time: 2025-05-21

3-(ethanesulfinyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(ethanesulfinyl)cyclohexan-1-amine
• Cyclohexanamine, 3-(ethylsulfinyl)-

• Inchi： 1S/C8H17NOS/c1-2-11(10)8-5-3-4-7(9)6-8/h7-8H,2-6,9H2,1H3
• InChI Key： WZZVAVUXQCERPY-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(S(CC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-(ethanesulfinyl)cyclohexan-1-amine

Exploring the Chemical and Pharmaceutical Significance of 3-(ethanesulfinyl)cyclohexan-1-amine (CAS No. 1340204-72-9)

In the realm of organic chemistry and pharmaceutical research, 3-(ethanesulfinyl)cyclohexan-1-amine (CAS No. 1340204-72-9) has garnered attention for its unique structural properties and potential applications. This compound, characterized by its cyclohexane backbone and ethanesulfinyl functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework allows for selective modifications, making it a valuable candidate for structure-activity relationship (SAR) studies.

The growing interest in 3-(ethanesulfinyl)cyclohexan-1-amine aligns with broader trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being scrutinized for their ability to interact with specific biological targets. For instance, its sulfoxide moiety may contribute to enhanced solubility and bioavailability—a critical factor in oral drug formulations. Recent studies have also highlighted its potential in modulating neurotransmitter receptors, sparking discussions about its applicability in neurological disorders such as Parkinson's disease and depression.

From a synthetic perspective, CAS No. 1340204-72-9 exemplifies the importance of chiral synthesis and stereoselective reactions. The compound's amine and sulfinyl groups offer multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and optimize reaction efficiency. Innovations in catalytic asymmetric synthesis have further expanded the utility of this compound, making it a subject of interest in academic and industrial labs alike.

Beyond its chemical attributes, 3-(ethanesulfinyl)cyclohexan-1-amine has emerged as a topic in computational chemistry and molecular modeling. Advances in AI-driven drug design have enabled scientists to predict its interactions with proteins and enzymes, accelerating the identification of potential therapeutic applications. This intersection of wet-lab experimentation and in silico analysis underscores the compound's relevance in modern biopharmaceutical innovation.

As the scientific community continues to explore 1340204-72-9, questions about its metabolic stability, toxicity profile, and scalable synthesis remain areas of active investigation. These inquiries reflect broader concerns in drug development pipelines, where balancing efficacy and safety is paramount. With ongoing research, this compound may soon find its place in the next generation of small-molecule therapeutics, addressing unmet medical needs across diverse therapeutic areas.